tert-Butyl 4-((5R,7S)-7-hydroxy-5-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)piperazine-1-carboxylate

• IUPAC Name: tert-butyl 4-[(5R,7S)-7-hydroxy-5-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl]piperazine-1-carboxylate
• InChI: InChI=1S/C17H26N4O3/c1-11-9-12(22)14-13(11)15(19-10-18-14)20-5-7-21(8-6-20)16(23)24-17(2,3)4/h10-12,22H,5-9H2,1-4H3/t11-,12+/m1/s1
• InChI Key: FJZNFQTYLHVIML-NEPJUHHUSA-N
• Canonical SMILES: CC1CC(C2=C1C(=NC=N2)N3CCN(CC3)C(=O)OC(C)(C)C)O
• Isomeric SMILES: C[C@@H]1C[C@@H](C2=C1C(=NC=N2)N3CCN(CC3)C(=O)OC(C)(C)C)O
• Molecular Formula: C17H26N4O3
• DSSTOX Substance ID: DTXSID70732427
• Molecular Weight: 334.4 g/mol
• CAS RN: 1001201-61-1

Description

• Storage : Sealed in dry conditions at room temperature .

Molecular Structure Analysis

The compound’s molecular structure consists of a piperazine ring attached to a pyrimidine moiety. The tert-butyl group is linked to the piperazine nitrogen, and the cyclopenta[d]pyrimidine ring bears a hydroxy group at the 7-position. The stereochemistry of the cyclopenta[d]pyrimidine ring is (5R,7S) .

Scientific Research Applications

Synthesis and Structural Characterization

The synthesis and structural characterization of related tert-butyl piperazine-carboxylate compounds have been a focus in research. For example, Sanjeevarayappa et al. (2015) synthesized tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl) piperazine-1-carboxylate, characterizing it through spectroscopic methods and X-ray diffraction studies. This compound was found to exhibit poor antibacterial and moderate anthelmintic activity (Sanjeevarayappa et al., 2015).

Biological Evaluation

The biological evaluation of tert-butyl piperazine-carboxylate derivatives has been explored in various studies. For instance, Kulkarni et al. (2016) investigated tert-butyl 4-(2-ethoxy-2-oxoethyl)-piperazine-1-carboxylate and its hydrazide derivative for antibacterial and antifungal activities, showing moderate activity against several microorganisms (Kulkarni et al., 2016).

Crystallography and Molecular Structure

Crystallography and molecular structure studies of tert-butyl piperazine-carboxylate analogs have been conducted to understand their chemical properties. For example, the work by Mamat et al. (2012) on tert-butyl 4-(2-tert-butoxy-2-oxoethyl)piperazine-1-carboxylate provided insights into the bond lengths and angles typical of this class of compounds (Mamat et al., 2012).

Pharmacological Applications

Research has also been conducted on the pharmacological applications of tert-butyl piperazine-carboxylate derivatives. For instance, Nie et al. (2020) studied N-(4-Tert-butylphenyl)-4-(3-chloropyridin-2-yl) piperazine-1-carboxamide, a compound with potential as a TRPV1 antagonist for alleviating chronic pain, though it demonstrated side effects and a suboptimal pharmacokinetic profile (Nie et al., 2020).

Safety and Hazards

• Precautionary Statements : Avoid inhalation, contact with eyes, and ingestion. Handle in a well-ventilated area. Wear appropriate protective equipment .

Synthesis routes and methods

Procedure details